Cas no 850080-55-6 (4-Bromo-2,5-dimethoxyphenylboronic acid pinacol ester)

• Product Name: 4-Bromo-2,5-dimethoxyphenylboronic acid pinacol ester
• CAS No: 850080-55-6
• MF: C₁₄H₂₀BBrO₄
• MW: 343.0212
• MDL: MFCD22493797
• CID: 5073681
• Update Time: 2026-03-01

4-Bromo-2,5-dimethoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-dimethoxyphenylboronic acid pinacol ester

• MDL： MFCD22493797
• Inchi： 1S/C14H20BBrO4/c1-13(2)14(3,4)20-15(19-13)9-7-12(18-6)10(16)8-11(9)17-5/h7-8H,1-6H3
• InChI Key： SBTXAEGOMZKUTP-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)=C([H])C=1OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 334
• Topological Polar Surface Area: 36.9

Additional information on 4-Bromo-2,5-dimethoxyphenylboronic acid pinacol ester

4-Bromo-2,5-dimethoxyphenylboronic Acid Pinacol Ester (CAS 850080-55-6): A Versatile Boronic Acid Derivative for Organic Synthesis

4-Bromo-2,5-dimethoxyphenylboronic acid pinacol ester (CAS 850080-55-6) is a highly valuable boronic acid derivative widely used in modern organic synthesis. This compound belongs to the class of arylboronic esters, which have gained significant attention due to their stability and reactivity in various cross-coupling reactions. The pinacol ester moiety provides enhanced stability compared to free boronic acids, making it particularly useful for storage and handling.

The molecular structure of 4-bromo-2,5-dimethoxyphenylboronic acid pinacol ester features both electron-donating methoxy groups and an electron-withdrawing bromine substituent, creating unique electronic properties that influence its reactivity. This functionalized arylboronate has become increasingly important in pharmaceutical research, material science, and agrochemical development, particularly in the construction of complex molecular architectures through Suzuki-Miyaura coupling reactions.

Recent advances in cross-coupling chemistry have driven growing interest in 4-bromo-2,5-dimethoxyphenylboronic acid pinacol ester as a building block. Researchers frequently search for information about its synthetic applications, handling precautions, and storage conditions, reflecting the compound's importance in modern organic synthesis. The pinacol protection strategy has become particularly popular as it overcomes many of the limitations associated with free boronic acids.

From a commercial perspective, 4-bromo-2,5-dimethoxyphenylboronic acid pinacol ester is available from several specialty chemical suppliers, with purity grades typically ranging from 95% to 99%. The compound's stability under various conditions makes it suitable for international shipping and long-term storage, addressing common concerns among researchers about boronic ester stability and shelf life.

The synthesis of 4-bromo-2,5-dimethoxyphenylboronic acid pinacol ester typically involves the reaction of the corresponding aryl bromide with an appropriate boron reagent, followed by protection with pinacol. This process highlights the compound's role in transition metal-catalyzed reactions, a hot topic in current organic chemistry research. Many scientists are particularly interested in optimizing reaction conditions for this compound's participation in palladium-catalyzed couplings.

In pharmaceutical applications, the 4-bromo-2,5-dimethoxyphenyl moiety serves as an important pharmacophore in drug discovery. The combination of bromine and methoxy substituents allows for diverse structure-activity relationship studies, making this boronic ester a valuable intermediate in medicinal chemistry programs. Recent literature searches reveal growing interest in its use for developing central nervous system active compounds.

Material scientists have also explored applications of 4-bromo-2,5-dimethoxyphenylboronic acid pinacol ester in the development of organic electronic materials. The compound's ability to participate in conjugated polymer synthesis through cross-coupling reactions makes it relevant to emerging technologies in organic photovoltaics and OLED materials.

When working with 4-bromo-2,5-dimethoxyphenylboronic acid pinacol ester, researchers should consider standard laboratory safety practices. While the compound is not classified as highly hazardous, proper personal protective equipment should be worn, and reactions should be conducted in well-ventilated areas. These safety considerations align with current trends in green chemistry and laboratory safety awareness.

The analytical characterization of 4-bromo-2,5-dimethoxyphenylboronic acid pinacol ester typically includes NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC purity analysis. These analytical methods are crucial for quality control and have become standard search terms among researchers verifying compound identity and purity.

Looking toward future applications, 4-bromo-2,5-dimethoxyphenylboronic acid pinacol ester continues to attract attention in click chemistry and bioconjugation strategies. Its stability and reactivity profile make it suitable for developing novel proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies, which represent cutting-edge areas in drug discovery.

For researchers considering alternative compounds, 4-bromo-2,5-dimethoxyphenylboronic acid pinacol ester offers distinct advantages over similar boronic acid derivatives. The pinacol protection minimizes protodeboronation side reactions, while the bromine substituent provides an additional handle for further functionalization, addressing common synthetic challenges in complex molecule construction.

In conclusion, 4-bromo-2,5-dimethoxyphenylboronic acid pinacol ester (CAS 850080-55-6) represents a versatile and valuable building block in modern organic synthesis. Its applications span pharmaceutical development, materials science, and chemical biology, with ongoing research continuing to uncover new uses for this functionalized arylboronate. As synthetic methodologies advance, the importance of such boronic acid derivatives in facilitating efficient bond-forming reactions is likely to grow further.